![molecular formula C4HBr2ClS B3146602 2,3-Dibromo-5-chlorothiophene CAS No. 60404-19-5](/img/structure/B3146602.png)
2,3-Dibromo-5-chlorothiophene
Overview
Description
2,3-Dibromo-5-chlorothiophene is a chemical compound with the molecular formula C4HBr2ClS. It has a molecular weight of 276.38 . It is a halogen-substituted thiophene .
Molecular Structure Analysis
The molecular structure of 2,3-Dibromo-5-chlorothiophene is represented by the InChI code1S/C4HBr2ClS/c5-2-1-3 (7)8-4 (2)6/h1H
. More detailed structural analysis may require advanced techniques such as X-ray crystallography . It has a molecular weight of 276.38 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.
Scientific Research Applications
Electrochemical Reduction
2,3-Dibromo-5-chlorothiophene is studied in electrochemical reduction processes. A research demonstrated that its reduction at carbon cathodes in dimethylformamide leads to the cleavage of carbon-halogen bonds. This process, interestingly, involves an electrolytically induced halogen dance, yielding a mixture of halogenated thiophenes and ultimately thiophene as a product (Mubarak & Peters, 1996).
Friedel-Crafts Type Reaction
2,3-Dibromo-5-chlorothiophene is involved in a novel Friedel-Crafts type reaction with active aromatic compounds. This reaction, catalyzed by AlCl3, results in the formation of corresponding 2-arylthiophenes, highlighting its potential in organic synthesis (Sone et al., 1986).
Polymerization
This compound is used in the polymerization of aromatic nuclei. For instance, 2,5-Dichlorothiophene undergoes polymerization to form poly-5-chloro-2,3-thienylene, which has applications in material science and engineering (Ramsey & Kovacic, 1969).
Grignard Reaction
In the field of organic synthesis, 2,3-Dibromo-5-chlorothiophene reacts with magnesium in the Grignard reaction. This process is useful for creating 2,3-disubstituted thiophenes, essential in various chemical syntheses (Gronowitz & Pettersson, 1976).
Synthesis of Polymers
This halogenated thiophene is instrumental in synthesizing polymers with specific electronic properties. For instance, its direct arylation with other compounds leads to the creation of materials like PCDTBT, which are significant in the field of materials science and electronics (Lombeck et al., 2015).
Safety and Hazards
2-Bromo-5-chlorothiophene, a related compound, is classified as a combustible liquid. It causes skin irritation and serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, wearing protective gear, and using it only outdoors or in a well-ventilated area . Similar precautions may apply to 2,3-Dibromo-5-chlorothiophene.
properties
IUPAC Name |
2,3-dibromo-5-chlorothiophene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBr2ClS/c5-2-1-3(7)8-4(2)6/h1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTHDOFJWIFEXBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1Br)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBr2ClS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401308081 | |
Record name | 2,3-Dibromo-5-chlorothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401308081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dibromo-5-chlorothiophene | |
CAS RN |
60404-19-5 | |
Record name | 2,3-Dibromo-5-chlorothiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60404-19-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dibromo-5-chlorothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401308081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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